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Compound of Interest

Compound Name: 3-Ethyloctan-3-ol

Cat. No.: B15494338 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Ethyloctan-3-ol

This document provides a comprehensive overview of the key physical properties of 3-
Ethyloctan-3-ol, tailored for researchers, scientists, and professionals in the field of drug

development. The information is presented to facilitate easy access and comparison, with

detailed experimental methodologies for the cited properties.

Core Physical Properties
3-Ethyloctan-3-ol is a tertiary alcohol with the molecular formula C₁₀H₂₂O.[1][2][3][4] Its

structure consists of an octane backbone with an ethyl group and a hydroxyl group both

attached to the third carbon atom. This structure influences its physical characteristics, which

are crucial for its handling, application, and behavior in various chemical and biological

systems.

Quantitative Data Summary
The following table summarizes the principal physical properties of 3-Ethyloctan-3-ol.
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Physical Property Value Reference

Molecular Weight 158.28 g/mol [1][2][3][4]

Boiling Point
199 °C / 201.3 °C (at 760

mmHg)
[5][6]

Melting Point -1.53 °C (estimated) [5][6]

Density 0.828 - 0.8360 g/mL [5][6]

Refractive Index 1.434 - 1.4370 [5][6]

Solubility
Insoluble in water; Soluble in

alcohol and ether (inferred)
[7]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like 3-Ethyloctan-3-ol.

Determination of Boiling Point
The boiling point is a fundamental physical property that can be determined through several

methods, including distillation and the Thiele tube method.[8]

Protocol: Thiele Tube Method[8]

Sample Preparation: A small sample of 3-Ethyloctan-3-ol (less than 0.5 mL) is placed in a

small test tube (Durham tube).[8]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample.[8]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil).[8]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[8]
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Observation: As the temperature approaches the boiling point, a stream of bubbles will

emerge from the open end of the capillary tube. Heating is continued until a steady stream of

bubbles is observed.[8]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is the temperature at which the liquid just begins to enter the capillary tube.[8]

Determination of Density
The density of a liquid is its mass per unit volume and is typically measured using a

pycnometer or by direct mass and volume measurements.[9][10]

Protocol: Mass and Volume Measurement[11]

Mass of Empty Container: The mass of a clean, dry graduated cylinder or volumetric flask is

measured using an analytical balance.[11]

Volume of Liquid: A known volume of 3-Ethyloctan-3-ol is added to the graduated cylinder.

The volume is read from the bottom of the meniscus.[11]

Mass of Container and Liquid: The combined mass of the graduated cylinder and the liquid is

measured.[11]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the combined mass. The density is then calculated by dividing the mass of

the liquid by its volume.[9]

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.[9] For high precision, measurements should be conducted at a

controlled temperature, such as 20°C.[10]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and can be measured using a

refractometer.

Protocol: Abbe Refractometer
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Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of 3-Ethyloctan-3-ol are placed on the clean, dry prism of

the refractometer.

Measurement: The prism is closed, and the light source is switched on. The adjustment knob

is turned until the boundary line between the light and dark fields is sharp and centered in

the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be noted as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 3-Ethyloctan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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